Cas no 2227678-65-9 ((2R)-4-(6-methoxypyridin-3-yl)butan-2-ol)

• Product Name: (2R)-4-(6-methoxypyridin-3-yl)butan-2-ol
• CAS No: 2227678-65-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6568132
• PubChem ID: 165757108
• Update Time: 2025-06-23

(2R)-4-(6-methoxypyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(6-methoxypyridin-3-yl)butan-2-ol
• 2227678-65-9
• EN300-1804825

• Inchi： 1S/C10H15NO2/c1-8(12)3-4-9-5-6-10(13-2)11-7-9/h5-8,12H,3-4H2,1-2H3/t8-/m1/s1
• InChI Key： KERHXGKOUFLCTN-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1C=NC(=CC=1)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on (2R)-4-(6-methoxypyridin-3-yl)butan-2-ol

Introduction to (2R)-4-(6-methoxypyridin-3-yl)butan-2-ol (CAS No. 2227678-65-9)

(2R-4-(6-methoxypyridin-3-yl)butan-2-ol) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2227678-65-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a chiral center at the 2R position, which is crucial for its stereochemical properties and biological activity.

The core framework of (2R-4-(6-methoxypyridin-3-yl)butan-2-ol) consists of a butan-2-ol backbone substituted with a 6-methoxypyridinyl group at the 4-position. This arrangement not only contributes to its distinct chemical profile but also opens up diverse possibilities for its interaction with biological targets. The methoxy group on the pyridine ring enhances its solubility and metabolic stability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. (2R-4-(6-methoxypyridin-3-yl)butan-2-ol) has emerged as a promising candidate in this context, particularly in the treatment of neurological disorders. Studies have demonstrated its potential as a modulator of neurotransmitter systems, which could lead to new treatments for conditions such as depression, anxiety, and cognitive impairment.

The stereochemistry of (2R-4-(6-methoxypyridin-3-yl)butan-2-ol) plays a pivotal role in determining its biological activity. The presence of the (R)-configuration at the 2-position confers specific interactions with biological targets, enhancing its binding affinity and selectivity. This aspect has been extensively studied in the context of enzyme inhibition and receptor binding assays, providing valuable insights into its pharmacological potential.

Recent advancements in computational chemistry have further illuminated the structural features of (2R-4-(6-methoxypyridin-3-yl)butan-2-ol). Molecular docking simulations have revealed that this compound can effectively interact with various protein targets, including those involved in signal transduction pathways. These findings suggest that it may have broad therapeutic applications beyond neurological disorders, potentially extending to inflammatory diseases and metabolic conditions.

The synthesis of (2R-4-(6-methoxypyridin-3-yl)butan-2-ol) has been optimized to ensure high yield and purity, making it feasible for large-scale production. The synthetic route involves multi-step organic transformations, including stereoselective reductions and nucleophilic substitutions. These methodologies highlight the compound's synthetic accessibility and readiness for further development.

In clinical trials, (2R-4-(6-methoxypyridin-3-yl)butan-2-ol) has shown encouraging results in preclinical models. Its ability to modulate neurotransmitter levels without significant side effects makes it a compelling candidate for human trials. Researchers are particularly interested in exploring its potential as an adjunct therapy for chronic pain management, where its analgesic properties could complement existing treatments.

The future prospects of (2R-4-(6-methoxypyridin-3-yl)butan-2-ol) are vast, with ongoing studies aiming to uncover new therapeutic applications. Its unique structural features and favorable pharmacokinetic properties position it as a cornerstone in the development of next-generation pharmaceuticals. As research progresses, we can expect to see more innovative uses for this compound in addressing complex medical conditions.